5-Phenyl-1-triisopropylsilyl-1H-indole

• Molecular Formula: C23H31NSi
• Molecular Weight: 349.6 g/mol
• IUPAC Name: (5-phenylindol-1-yl)-tri(propan-2-yl)silane
• InChI: InChI=1S/C23H31NSi/c1-17(2)25(18(3)4,19(5)6)24-15-14-22-16-21(12-13-23(22)24)20-10-8-7-9-11-20/h7-19H,1-6H3
• InChI Key: ZTRCURSILLCSOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=C1C=CC(=C2)C3=CC=CC=C3

Description

5-Phenyl-1-triisopropylsilyl-1H-indole is a substituted indole derivative characterized by a phenyl group at the 5-position of the indole core and a triisopropylsilyl (TIPS) protecting group at the 1-position. The TIPS group enhances steric bulk, improving stability during synthetic processes and modulating electronic properties for applications in organic synthesis and medicinal chemistry.

Comparison with Similar Compounds

The structural and functional attributes of 5-Phenyl-1-triisopropylsilyl-1H-indole are best understood through comparison with analogous indole derivatives. Below is an analysis of key compounds from the provided evidence and their distinctions:

Structural Analogues from and

Two compounds, 5b and 5e , are highlighted in the evidence (). These share the indole core but differ in substituents:

• 5b : 5-Fluoro-3-(2-(4-(3-methoxyphenyl)-1H-1,2,3-triazol-1-yl)ethyl)-1H-indole
• 5e : 5-Fluoro-3-(2-(4-(4-fluorophenyl)-1H-1,2,3-triazol-1-yl)ethyl)-1H-indole

Key Differences from 5-Phenyl-1-triisopropylsilyl-1H-indole:

Substituent Position: 5-Phenyl-1-TIPS-indole: Phenyl at C5, TIPS at N1.

Synthetic Approach :

• 5b/5e : Synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC, "click chemistry") in PEG-400/DMF, yielding 22–42% after column chromatography .
• 5-Phenyl-1-TIPS-indole : Likely synthesized via silylation (e.g., TIPS-Cl with indole under basic conditions), though exact protocol is unspecified in the evidence.

Functional Groups :

• The TIPS group in the target compound provides steric protection, whereas 5b/5e feature bioactive triazole moieties linked to fluorophenyl/methoxyphenyl groups, suggesting divergent applications (e.g., antioxidants vs. intermediates).

Table 1: Comparative Data of Indole Derivatives

Compound	C5 Substituent	N1 Substituent	C3 Substituent	Yield	Key Application
5-Phenyl-1-TIPS-indole	Phenyl	Triisopropylsilyl	None	N/A	Synthetic intermediate
5b	Fluoro	H	Triazole-ethyl-methoxyphenyl	42%	Antioxidant (ischemia)
5e	Fluoro	H	Triazole-ethyl-fluorophenyl	22%	Antioxidant (ischemia)

Electronic and Steric Effects

• TIPS Group : The triisopropylsilyl group in 5-Phenyl-1-TIPS-indole significantly increases steric hindrance compared to unprotected indoles (e.g., 5b/5e). This hindrance can reduce reactivity in electrophilic substitution reactions but improves stability during storage and handling.
• Fluorine vs. In contrast, the C5-phenyl group in the target compound may contribute to π-stacking interactions in materials science.

Spectroscopic Characterization

• NMR Profiles :
  • 5-Phenyl-1-TIPS-indole : Expected 1H NMR signals for aromatic protons (δ 6.8–7.5 ppm) and TIPS methyl groups (δ 0.8–1.2 ppm).
  • 5b/5e : 1H NMR shows peaks for triazole (δ 7.5–8.0 ppm) and methoxy/fluoro substituents (δ 3.8 ppm for OCH3 in 5b; δ 7.1–7.3 ppm for fluorophenyl in 5e) .
• Mass Spectrometry :
  • The TIPS group increases molecular weight significantly (~304 g/mol for TIPS vs. ~15 g/mol for H in 5b/5e).

Q & A

Basic Questions

Q. What are the optimal synthetic strategies for preparing 5-substituted indole derivatives like 5-Phenyl-1-triisopropylsilyl-1H-indole?

• Methodology :

• Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a robust method for introducing triazole or aryl groups at the indole core. For example, evidence from indole-triazole syntheses (e.g., 5-fluoro-3-(2-(4-aryl)-1H-triazol-1-yl)ethyl-1H-indoles) highlights the use of PEG-400/DMF solvent systems, CuI catalysis, and 12-hour reaction times at room temperature .

• Protection/deprotection strategies : The triisopropylsilyl (TIPS) group is often introduced to protect the indole nitrogen, enabling selective functionalization at other positions.

• Purification : Column chromatography (e.g., 70:30 ethyl acetate/hexane) is critical for isolating products with >95% purity .

  • Table 1: Representative Reaction Conditions

Parameter	Example Values from Literature
Solvent system	PEG-400/DMF (3:1 v/v)
Catalyst	CuI (10 mol%)
Reaction time	12 hours (room temperature)
Yield	22–42%

Q. How can I validate the structural integrity of 5-Phenyl-1-triisopropylsilyl-1H-indole using spectroscopic techniques?

• Methodology :

• 1H/13C/19F NMR : Assign peaks based on substituent effects. For example, the TIPS group introduces characteristic upfield shifts for the indole N–H proton (~δ 8.5–9.0 ppm) and downfield shifts for adjacent carbons .

• High-resolution mass spectrometry (HRMS) : Confirm molecular ion peaks (e.g., [M+H]+) with <5 ppm error .

• TLC monitoring : Use ethyl acetate/hexane systems to track reaction progress and purity.

  • Table 2: Key NMR Assignments for Indole Derivatives

Proton/Carbon	Chemical Shift (δ, ppm)
Indole N–H	8.5–9.0 (1H, broad)
TIPS methyl groups	0.8–1.2 (18H, multiplet)
Aromatic protons (C5)	7.2–7.5 (multiplet)

Q. Which computational tools are recommended for analyzing the crystallographic data of indole derivatives?

• Methodology :

• ORTEP-III : Generate thermal ellipsoid plots to visualize bond lengths/angles and assess molecular packing .
• WinGX Suite : Refine single-crystal X-ray data, calculate hydrogen-bonding networks, and generate publication-ready CIF files .

Advanced Questions

Q. How should I resolve contradictions between experimental spectral data and predicted structures?

• Methodology :

• Cross-validate with multiple techniques : Combine NMR, HRMS, and X-ray crystallography. For instance, if 1H NMR shows unexpected splitting, re-examine coupling constants or use 2D NMR (e.g., COSY, HSQC) to confirm assignments .
• Re-evaluate synthetic conditions : Impurities (e.g., unreacted starting materials) may distort spectral data. Repeat purification or optimize reaction stoichiometry .
• Consult crystallographic data : Use tools like WinGX to resolve ambiguities in bond connectivity .

Q. What strategies can enhance the bioactivity of 5-Phenyl-1-triisopropylsilyl-1H-indole derivatives?

• Methodology :

• Structure-activity relationship (SAR) studies :
• Introduce electron-withdrawing groups (e.g., F, Cl) at C5 to modulate electronic properties .
• Replace TIPS with smaller protecting groups (e.g., methylsulfonyl) to improve solubility .
• Biological assays : Screen derivatives against target enzymes (e.g., kinases) using fluorescence polarization or SPR to measure binding affinities .

Q. Why do some synthetic routes for indole derivatives yield low quantities of the desired product?

• Methodology :

• Optimize solvent polarity : Polar aprotic solvents (e.g., DMF) stabilize intermediates in CuAAC reactions, but excessive polarity may hinder product solubility .
• Catalyst loading : Increase CuI to 15 mol% if azide-alkyne coupling is sluggish.
• Temperature control : Elevated temperatures (40–50°C) may accelerate reactions but risk side-product formation.

Q. How can computational modeling predict the stability of 5-Phenyl-1-triisopropylsilyl-1H-indole under varying storage conditions?

• Methodology :

• Molecular dynamics (MD) simulations : Model degradation pathways (e.g., hydrolysis of the TIPS group) in aqueous or acidic environments.
• Density functional theory (DFT) : Calculate bond dissociation energies (BDEs) to identify labile functional groups .